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molecular formula C14H12F2N2O B8549589 N-(5-amino-2',4'-difluorobiphenyl-3-yl)acetamide

N-(5-amino-2',4'-difluorobiphenyl-3-yl)acetamide

Cat. No. B8549589
M. Wt: 262.25 g/mol
InChI Key: BXOWQYNPBLAGLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09447091B2

Procedure details

To a solution of N-(2′,4′-difluoro-5-nitrobiphenyl-3-yl)acetamide (4 g, 13.7 mmol) in methanol (30 ml) and ethyl acetate (15 ml) was added 10% Pd/C (400 mg, 0.1 eq.) and the reaction vessel was purged with nitrogen gas for 5 min. The mixture was then hydrogenated with H2 balloon for 12 h. The mixture was filtered through a pad of celite and the filtrate was concentrated under reduced pressure to afford the compound in 89% yield (3.2 g). 1H NMR (300 MHz, DMSO-d6): δ 9.77 (br s, 1H), 7.46-7.42 (m, 1H), 7.35-7.28 (m, 1H), 7.2-7.15 (m, 1H), 6.99 (br s, 1H), 8.86 (d, 1H), 6.39 (d, 1H), 5.45 (br s, 2H), 2.02 (s, 3H).
Name
N-(2′,4′-difluoro-5-nitrobiphenyl-3-yl)acetamide
Quantity
4 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
30 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
400 mg
Type
catalyst
Reaction Step One
Name
N-(5-amino-2′,4′-difluorobiphenyl-3-yl)acetamide
Yield
89%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[C:9]1[CH:14]=[C:13]([N+:15]([O-])=O)[CH:12]=[C:11]([NH:18][C:19](=[O:21])[CH3:20])[CH:10]=1>CO.C(OCC)(=O)C.[Pd]>[NH2:15][C:13]1[CH:12]=[C:11]([NH:18][C:19](=[O:21])[CH3:20])[CH:10]=[C:9]([C:3]2[CH:4]=[CH:5][C:6]([F:8])=[CH:7][C:2]=2[F:1])[CH:14]=1

Inputs

Step One
Name
N-(2′,4′-difluoro-5-nitrobiphenyl-3-yl)acetamide
Quantity
4 g
Type
reactant
Smiles
FC1=C(C=CC(=C1)F)C1=CC(=CC(=C1)[N+](=O)[O-])NC(C)=O
Name
methanol
Quantity
30 mL
Type
solvent
Smiles
CO
Name
ethyl acetate
Quantity
15 mL
Type
solvent
Smiles
C(C)(=O)OCC
Name
Pd/C
Quantity
400 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction vessel was purged with nitrogen gas for 5 min
Duration
5 min
FILTRATION
Type
FILTRATION
Details
The mixture was filtered through a pad of celite
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford the compound in 89% yield (3.2 g)

Outcomes

Product
Details
Reaction Time
 12 h
Name
N-(5-amino-2′,4′-difluorobiphenyl-3-yl)acetamide
Type
Smiles
NC=1C=C(C=C(C1)C1=C(C=C(C=C1)F)F)NC(C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 89%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.